Sadopeptins B

• Molecular Formula: C48H69N9O13S
• Molecular Weight: 1012.2 g/mol
• InChI: InChI=1S/C48H69N9O13S/c1-7-12-37(59)51-32(15-11-23-50-48(49)68)42(62)55-40-28(4)70-47(67)39(27(2)3)54-43(63)35(25-30-16-18-31(58)19-17-30)56(5)46(66)36(26-29-13-9-8-10-14-29)57-38(60)21-20-34(45(57)65)53-41(61)33(52-44(40)64)22-24-71(6)69/h8-10,13-14,16-19,27-28,32-36,38-40,58,60H,7,11-12,15,20-26H2,1-6H3,(H,51,59)(H,52,64)(H,53,61)(H,54,63)(H,55,62)(H3,49,50,68)/t28-,32+,33+,34+,35+,36+,38-,39+,40+,71?/m1/s1
• InChIKey: BXHWJLMKHQWINS-LUAAMPHOSA-N

Sadopeptins B: What Researchers and Procurement Teams Must Know Before Purchase

Sadopeptins B is a sulfur-bearing cyclic heptapeptide natural product belonging to the Ahp-cyclodepsipeptide family, first isolated from Streptomyces sp. YNK18 in 2023 [1]. Its core scaffold contains a methionine sulfoxide [Met(O)] residue and a 3-amino-6-hydroxy-2-piperidone (Ahp) moiety [1]. Sadopeptins B is characterized as a proteasome inhibitor with a molecular formula of C48H69N9O13S and a molecular weight of 1012.18 g/mol . It differs from its congener Sadopeptins A by its acyl side chain composition, with Sadopeptins A bearing a C10 acyl group (molecular weight 1026.21 g/mol; C49H71N9O13S) versus the distinct acyl chain variant in Sadopeptins B [1] . Both compounds display proteasome-inhibitory activity without affecting cellular autophagic flux [1]. Available from multiple vendors in milligram quantities, Sadopeptins B is supplied exclusively for research purposes .

1

Natural product proteasome inhibitor
Cyclic heptapeptide scaffold with Ahp moiety and Met(O) residue for proteasome activity studies.

2

Autophagy-independent inhibition profile
Reported to inhibit proteasome without altering autophagic flux at tested concentrations; avoids autophagy-related readout confounding.

3

Sulfur-chemotype discovery context
Identified via targeted sulfur isotopic signature MS screening; distinct from epoxyketone and boronate inhibitor classes.

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source

Why Sadopeptins B Cannot Be Substituted with Generic Proteasome Inhibitors or Ahp-Peptides

Substituting Sadopeptins B with structurally related Ahp-cyclodepsipeptides or generic proteasome inhibitors such as MG132 or bortezomib introduces uncontrolled experimental variables. Sadopeptins B bears the Ahp residue characteristic of cyanopeptolin-type cyclic depsipeptides [1]; however, the amino acid residues adjacent to Ahp determine enzyme specificity [2]. The methionine sulfoxide [Met(O)] moiety in Sadopeptins B is an uncommon structural feature not present in canonical Ahp-peptides, which are predominantly serine protease inhibitors rather than proteasome inhibitors [1] [3]. While MG132 (IC50 = 100 nM; Ki = 4 nM) and bortezomib (Ki = 6 nM) are well-characterized proteasome inhibitors, their mechanisms and selectivity profiles differ from Sadopeptins B . The observation that Sadopeptins A and B inhibit the proteasome without affecting autophagic flux represents a functional distinction from many proteasome inhibitors, which can induce compensatory autophagy [1]. Substituting Sadopeptins B with compounds lacking this functional profile may confound interpretation of cellular response pathways.

Target Compound

• Autophagy flux engagement No alteration of autophagic flux reported at tested doses; proteasome inhibition readout may remain uncompensated.
• Chemical class Non-covalent, sulfur-bearing cyclic heptapeptide; chemotype distinct from covalent inhibitor pharmacophores.

Common Substitute (Bortezomib / MG132)

• Autophagy pathway induction Well-documented autophagy activation as survival response; may confound proteasome inhibition endpoints.
• Covalent binding pharmacophore Epoxyketone or boronate warheads bind irreversibly; different target residence time and selectivity profile.

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source
• [2] Stolze SC, Meltzer M, Ehrmann M, Kaiser M. Ahp cyclodepsipeptides: the impact of the Ahp residue on the canonical inhibition of S1 serine proteases. Chembiochem. 2013 Jul 22;14(11):1301-1308. View Source
• [3] Köcher S, Resch S, Kessenbrock T, Schrapp L, Ehrmann M, Kaiser M. From dolastatin 13 to cyanopeptolins, micropeptins, and lyngbyastatins: the chemical biology of Ahp-cyclodepsipeptides. Nat Prod Rep. 2020 Feb 26;37(2):163-174. View Source

Sadopeptins B vs. Analogs: Head-to-Head Procurement-Relevant Quantitative Evidence

Acyl Chain Differentiation: Structural Basis for Sadopeptins B vs. Sadopeptins A Selection

Sadopeptins B is an acyl chain variant of Sadopeptins A, a structural distinction that may confer differential physicochemical properties [1]. Sadopeptins A contains a longer C10 acyl chain (molecular weight 1026.21 g/mol, molecular formula C49H71N9O13S), whereas Sadopeptins B possesses a distinct acyl chain composition (molecular weight 1012.18 g/mol, molecular formula C48H69N9O13S) [1] . Both compounds share the identical core cyclic heptapeptide scaffold containing methionine sulfoxide [Met(O)] and Ahp moieties [1].

Autophagy flux effect

Class-level inference

No effect on autophagic flux at 0–200 µM in A549 cells.
Bortezomib: induces autophagy (class-level knowledge).

Supports autophagy-independent proteasome inhibition studies.

Not a direct head-to-head assay; autophagy data derive from independent literature.

Evidence Dimension	Molecular structure (acyl chain composition)
Target Compound Data	C48H69N9O13S; MW 1012.18 g/mol
Comparator Or Baseline	Sadopeptins A: C49H71N9O13S; MW 1026.21 g/mol
Quantified Difference	Difference of CH3 (14 Da) in acyl chain length
Conditions	HR-ESI-MS and NMR structural elucidation

Why This Matters

The difference in acyl chain composition distinguishes Sadopeptins B from Sadopeptins A and provides a verifiable structural identifier for procurement and quality control.

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source

Proteasome Inhibition in A549 Cells: Sadopeptins A and B Concentration-Dependent Activity

Sadopeptins B inhibits proteasome activity in human A549 lung adenocarcinoma cells and in isolated human proteasomes over a tested concentration range of 0–200 μM [1] [2]. The primary literature reports that both Sadopeptins A and Sadopeptins B display proteasome-inhibitory activity without affecting cellular autophagic flux [1]. Directly comparable head-to-head quantitative IC50 or Ki values for Sadopeptins A versus Sadopeptins B in the same assay are not reported in the primary publication [1].

Acyl chain variant

Reported

Sadopeptins B: C₄₈H₆₉N₉O₁₃S (MW 1012.18)
Sadopeptin A: C₄₉H₇₁N₉O₁₃S (MW 1026.21)
Δ -CH₂- (14 Da) in acyl chain.

Enables SAR evaluation of lipophilicity effects on cellular permeability.

Direct comparative bioactivity data not yet reported.

Evidence Dimension	Proteasome activity inhibition
Target Compound Data	Concentration range tested: 0–200 μM; activity confirmed in A549 cells and human proteasomes
Comparator Or Baseline	Sadopeptins A: same concentration range (0–200 μM) in A549 cells and human proteasomes; quantitative difference not reported
Quantified Difference	Quantitative comparative difference not available in published literature
Conditions	A549 human lung adenocarcinoma cells; isolated human proteasomes

Why This Matters

Concentration-dependent proteasome inhibition in A549 cells establishes baseline functional activity for experimental design, though direct head-to-head quantitative comparison with Sadopeptins A is not available.

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source
• [2] MedChemExpress. Sadopeptins B Product Page. View Source

Target Class Differentiation: Proteasome vs. Serine Protease Inhibition in Ahp-Peptides

Sadopeptins A and B inhibit the proteasome, distinguishing them from the vast majority of Ahp-cyclodepsipeptides, which are established serine protease inhibitors [1] [2]. The Ahp-cyclodepsipeptide family (cyanopeptolins, micropeptins, lyngbyastatins) is classically associated with serine protease inhibition, with specificity determined by the amino acid residues adjacent to Ahp [1]. Sadopeptins A and B represent a functionally distinct subset within this family, exhibiting proteasome-inhibitory activity [2]. This target divergence represents a functional class differentiation rather than a direct quantitative potency comparison.

Sulfur-chemotype discovery

Class-level inference

Sulfur isotopic signature enabled MS-guided discovery.
Chemotype distinct from Phepropeptin D (IC₅₀ 10.7 µM) and Microcystin-LR (cytotoxicity IC₅₀ 0.053 µg/mL).

Supports exploration of novel chemotypes for proteasome targeting.

Cross-study comparison; direct bioactivity data unavailable.

Evidence Dimension	Primary inhibitory target
Target Compound Data	Proteasome inhibition (no quantitative Ki or IC50 values reported)
Comparator Or Baseline	Canonical Ahp-cyclodepsipeptides: serine protease inhibition (e.g., trypsin, chymotrypsin, elastase)
Quantified Difference	Qualitative target difference; quantitative comparative data not available
Conditions	Based on structural class assignment and reported activity

Why This Matters

The proteasome-inhibitory activity of Sadopeptins B distinguishes it from the majority of Ahp-containing peptides, which target serine proteases, making Sadopeptins B unsuitable as a serine protease inhibitor tool compound.

• [1] Köcher S, Resch S, Kessenbrock T, Schrapp L, Ehrmann M, Kaiser M. From dolastatin 13 to cyanopeptolins, micropeptins, and lyngbyastatins: the chemical biology of Ahp-cyclodepsipeptides. Nat Prod Rep. 2020 Feb 26;37(2):163-174. View Source
• [2] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source

Autophagic Flux Neutrality: Functional Distinction from Compensatory-Autophagy-Inducing Proteasome Inhibitors

Sadopeptins A and B inhibit the proteasome without affecting cellular autophagic flux [1]. This functional profile differs from several established proteasome inhibitors, including MG132 and bortezomib, which have been reported in the literature to induce compensatory autophagy as a cellular stress response mechanism following proteasome inhibition [2] [3]. The absence of autophagic flux modulation represents a functional distinction between Sadopeptins A/B and certain clinically used proteasome inhibitors, although direct comparative studies measuring autophagic flux side-by-side under identical conditions are not available.

Evidence Dimension	Effect on autophagic flux during proteasome inhibition
Target Compound Data	Proteasome-inhibitory activity without affecting autophagic flux
Comparator Or Baseline	MG132, bortezomib, and other proteasome inhibitors reported to induce compensatory autophagy
Quantified Difference	Qualitative functional distinction; no direct side-by-side quantitative comparison available
Conditions	Autophagic flux measurement in cellular assays

Why This Matters

The preservation of autophagic flux may reduce confounding cross-talk between proteasomal and autophagic degradation pathways, a consideration for researchers investigating proteasome function in isolation.

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source
• [2] Zhu K, Dunner K Jr, McConkey DJ. Proteasome inhibitors activate autophagy as a cytoprotective response in human prostate cancer cells. Oncogene. 2010 Jan 21;29(3):451-462. View Source
• [3] Ding WX, Ni HM, Gao W, Yoshimori T, Stolz DB, Ron D, Yin XM. Linking of autophagy to ubiquitin-proteasome system is important for the regulation of endoplasmic reticulum stress and cell viability. Am J Pathol. 2007 Aug;171(2):513-524. View Source

Sadopeptins B: Best-Fit Research and Industrial Application Scenarios Based on Current Evidence

Probing Proteasome Function Without Autophagic Pathway Interference

Researchers studying proteasome-mediated protein degradation who require a tool compound that inhibits the proteasome without concurrently affecting autophagic flux may consider Sadopeptins B [1]. The observation that Sadopeptins A and B display proteasome-inhibitory activity without altering autophagic flux makes this compound class suitable for studies requiring isolation of the ubiquitin-proteasome pathway from the autophagy-lysosome pathway [1]. Concentrations of 0–200 μM have been tested in A549 cells and human proteasome preparations [2]. This functional profile may reduce confounding cellular stress responses in pathway-specific investigations.

Structural-Activity Studies of Ahp-Containing Cyclic Heptapeptides with Non-Serine Protease Targets

Sadopeptins B provides a valuable reference compound for structure-activity relationship studies investigating the molecular determinants that shift Ahp-cyclodepsipeptide inhibitory activity from serine proteases to the proteasome [1] [2]. Unlike canonical Ahp-peptides, which predominantly inhibit serine proteases such as trypsin and chymotrypsin [2], Sadopeptins A and B exhibit proteasome-inhibitory activity [1]. This divergence enables comparative studies examining how the specific amino acid composition adjacent to the Ahp moiety and the presence of the methionine sulfoxide residue influence target engagement.

Natural Product Chemical Ecology and Discovery Workflows Involving Sulfur-Containing Peptides

Sadopeptins B serves as a representative compound for natural product discovery programs employing sulfur isotopic signature-based mass spectrometry workflows [1]. The compound was discovered through a targeted search leveraging the characteristic isotopic signature of sulfur in MS analysis, demonstrating the utility of this approach for identifying new sulfur-bearing natural products [1]. Laboratories establishing similar discovery pipelines may use Sadopeptins B as a methodological reference standard or positive control.

Application

Selection Property

Validation Focus

Proteasome inhibition without autophagy compensation

Autophagic flux context

Confirm autophagy-independent proteasome inhibition in target cell models

SAR studies of acylated cyclic heptapeptides

Acyl chain variant (Sadopeptin A analog)

Assess lipophilicity impact on cellular permeability and target engagement

Sulfur-based natural product screening reference

Sulfur isotopic signature

Validate LC-MS dereplication methods for sulfur-containing NPs

Non-covalent proteasome engagement studies

Distinct chemotype (non-epoxyketone/boronate)

Profile binding kinetics and selectivity vs. covalent inhibitors

• [1] Park J, Kim J, Hwang S, Oh D, Du YE, Nam SJ, Park HG, Lee MJ, Oh DC. Sadopeptins A and B, Sulfoxide- and Piperidone-Containing Cyclic Heptapeptides with Proteasome Inhibitory Activity from a Streptomyces sp. J Nat Prod. 2023 Mar 24;86(3):612-620. View Source
• [2] Köcher S, Resch S, Kessenbrock T, Schrapp L, Ehrmann M, Kaiser M. From dolastatin 13 to cyanopeptolins, micropeptins, and lyngbyastatins: the chemical biology of Ahp-cyclodepsipeptides. Nat Prod Rep. 2020 Feb 26;37(2):163-174. View Source